Cas no 1421457-34-2 (N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide)

• Product Name: N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide
• CAS No: 1421457-34-2
• MF: C₁₆H₁₂F₃N₅O
• MW: 347.294592857361
• CID: 5887009
• PubChem ID: 71789883
• Update Time: 2025-07-16

N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide
• F6221-0128
• N-[2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl]-4-(trifluoromethyl)benzamide
• N-[2-(2-METHYLIMIDAZOL-1-YL)PYRIMIDIN-5-YL]-4-(TRIFLUOROMETHYL)BENZAMIDE
• VU0537510-1
• 1421457-34-2
• AKOS024539719
• N-(2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl)-4-(trifluoromethyl)benzamide

• Inchi： 1S/C16H12F3N5O/c1-10-20-6-7-24(10)15-21-8-13(9-22-15)23-14(25)11-2-4-12(5-3-11)16(17,18)19/h2-9H,1H3,(H,23,25)
• InChI Key： NHVRIFCTCLLUNM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NC1C=NC(=NC=1)N1C=CN=C1C)=O)(F)F

Computed Properties

• Exact Mass: 347.09939451g/mol
• Monoisotopic Mass: 347.09939451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide

Comprehensive Analysis of N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide (CAS 1421457-34-2): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and chemical research, N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide (CAS 1421457-34-2) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole and pyrimidine core structures, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its trifluoromethyl group, which often enhances metabolic stability and bioavailability in bioactive molecules.

The synthesis of N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide involves multi-step organic reactions, leveraging modern techniques such as cross-coupling and amide bond formation. Its molecular structure, featuring a benzamide moiety linked to a heterocyclic system, makes it a versatile scaffold for designing enzyme inhibitors. Recent publications highlight its relevance in targeting kinase pathways, a hot topic in oncology and inflammation research.

From a physicochemical perspective, this compound exhibits moderate solubility in polar organic solvents, a property critical for formulation development. Its logP value suggests balanced lipophilicity, aligning with the Lipinski's Rule of Five for drug-like molecules. These characteristics have spurred investigations into its ADME profiles (Absorption, Distribution, Metabolism, Excretion), a frequent search query among medicinal chemists optimizing lead compounds.

Current trends in preclinical research reveal growing interest in N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide as a potential modulator of cell signaling pathways. Computational studies using molecular docking tools, a popular topic in AI-driven drug discovery, predict strong interactions with protein targets like tyrosine kinases. This aligns with industry demand for small-molecule inhibitors in precision medicine approaches.

Environmental and green chemistry considerations are also being addressed in recent synthetic protocols for this compound. Researchers are exploring catalytic methods to reduce waste generation, responding to the pharmaceutical industry's push toward sustainable manufacturing – a key concern among environmentally conscious investors and regulators.

Analytical characterization of CAS 1421457-34-2 typically employs advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, frequently searched terms in analytical chemistry forums. The compound's distinct proton NMR signals from its aromatic and imidazole protons serve as fingerprints for quality control.

In material science applications, the π-conjugated system of this molecule shows promise in developing organic semiconductors, a trending topic in renewable energy research. Its electron-withdrawing trifluoromethyl group may influence charge transport properties, making it relevant for OLED and photovoltaic device optimization.

Patent landscapes indicate growing intellectual property activity around derivatives of N-2-(2-methyl-1H-imidazol-1-yl)pyrimidin-5-yl-4-(trifluoromethyl)benzamide, particularly in combination therapies for chronic diseases. This reflects the broader industry shift toward polypharmacology approaches, where multi-target drugs gain traction over single-target agents.

As the scientific community continues to explore this compound, structure-activity relationship (SAR) studies remain a priority. The methylimidazole substitution pattern and benzamide orientation are being systematically varied to optimize target selectivity – a crucial factor in reducing off-target effects, a common concern in drug development discussions.

For researchers sourcing this material, proper storage conditions (typically -20°C under inert atmosphere) and handling protocols are essential to maintain stability. These practical considerations frequently appear in laboratory safety searches and technical documentation requests.

The future trajectory of 1421457-34-2 research will likely focus on translational studies bridging chemical discovery to therapeutic applications. With the rise of personalized medicine and biomarker-driven therapies, this compound's modular structure positions it as a valuable tool for chemical biology investigations and probe development.